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Compound of Interest

Compound Name: Dimethyl cyanocarbonimidate

CAS No.: 24771-25-3

Cat. No.: B1607175

Get Quote

Executive Summary
Dimethyl cyanocarbonimidate (DMCC) is a versatile bis-electrophilic building block essential

for the synthesis of N-cyanoguanidines, N-cyanoisoureas, and nitrogen-containing

heterocycles (pyrimidines, triazines). These structural motifs are pharmacophores in a wide

range of agrochemicals, including neonicotinoid insecticides and pyrimidine-based fungicides.

This guide provides high-fidelity protocols for leveraging DMCC to synthesize unsymmetrical

cyanoguanidines and fused heterocycles. Unlike its sulfur-analog (dimethyl

cyanodithioiminocarbonate, DMDTC), DMCC releases methanol rather than methyl mercaptan

during nucleophilic substitution, offering a greener, odorless process profile suitable for modern

scale-up requirements.

Chemical Profile & Mechanistic Insight[1]
The Reagent
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Structure:

Role: 1,1-Bis(electrophile)

Key Advantage: Stepwise nucleophilic substitution allows for the construction of "push-pull"

systems with high regioselectivity.

Reactivity Map
DMCC possesses two methoxy leaving groups at the

carbon. The electron-withdrawing cyano group on the nitrogen increases the electrophilicity of
the imidate carbon, making it highly susceptible to nucleophilic attack.

First Substitution (

): The first methoxy group is displaced by an amine to form an O-methyl-N-cyanoisourea
intermediate. This intermediate is stable at low temperatures.

Second Substitution (

): The second methoxy group is less reactive due to the electron-donating resonance of the
newly added amino group. Displacement requires elevated temperatures or catalysis,
yielding the N-cyanoguanidine.

Visualizing the Pathway
The following diagram illustrates the stepwise displacement logic essential for designing

unsymmetrical agrochemical precursors.
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Figure 1: Stepwise nucleophilic substitution of DMCC. Control of temperature is the critical

variable for selectivity.

Application Protocol 1: Synthesis of Unsymmetrical
N-Cyanoguanidines
This class of compounds serves as the core structure for histamine antagonists and specific

neonicotinoid analogs.

Materials
Dimethyl cyanocarbonimidate (DMCC) (>98% purity)

Primary Amine A (e.g., substituted benzylamine)

Primary Amine B (e.g., methylamine)

Solvent: Acetonitrile (MeCN) or Isopropanol (IPA)

Base: Triethylamine (

) (Optional, if amine is a salt)

Step-by-Step Methodology
Step 1: Formation of the O-Methyl-N-Cyanoisourea Intermediate

Charge: Dissolve 1.0 eq of DMCC in MeCN (5 mL/g) in a round-bottom flask equipped with a

magnetic stirrer and thermometer.

Cool: Submerge the flask in an ice/salt bath to reach an internal temperature of 0–5°C.

Expert Insight: Failure to cool will result in competitive formation of the symmetric

guanidine (double addition of Amine A).

Addition: Dropwise add 1.0 eq of Amine A (diluted in minimal MeCN) over 30 minutes.

Maintain temperature

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1607175/docs?utm_src=pdf-body#application-note-dimethyl-cyanocarbonimidate-dmcc-in-agrochemical-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1607175?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


.

Monitor: Stir at 0°C for 2 hours. Monitor via TLC (SiO2, EtOAc/Hexane 1:1). The starting

material (DMCC) spot should disappear, replaced by a lower

spot (isourea).

Isolation (Optional): If Amine B is expensive, isolate the intermediate by evaporating solvent

under reduced pressure (

). For one-pot procedures, proceed directly to Step 2.

Step 2: Conversion to N-Cyanoguanidine

Addition: To the reaction mixture from Step 1, add 1.1 eq of Amine B.

Heat: Equip the flask with a reflux condenser. Heat the mixture to reflux (approx. 80°C for

MeCN).

Mechanism Check: The second methoxy group is a poorer leaving group; thermal energy

is required to overcome the activation barrier.

Duration: Reflux for 4–6 hours.

Work-up: Cool to room temperature.

Scenario A (Precipitate): If the product crystallizes, filter and wash with cold ether.

Scenario B (Soluble): Evaporate solvent, redissolve in EtOAc, wash with water (to remove

MeOH and salts), dry over

, and recrystallize from EtOH.

Data Validation (Expected Results)
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Parameter Intermediate (Isourea)
Final Product
(Cyanoguanidine)

State White/Off-white Solid Crystalline Solid

Melting Point Typically 80–120°C Typically 150–200°C

IR (CN stretch) ~2190–2200
~2170–2180

(Strong)

Yield 85–95% 75–90%

Application Protocol 2: Heterocyclic Cyclization
(Pyrimidine Synthesis)
DMCC reacts with binucleophiles (like amidines or 1,3-diamines) to form fused heterocycles, a

common scaffold in broad-spectrum fungicides.

Workflow Logic
This reaction utilizes both electrophilic sites of DMCC in a "cascade" cyclization.
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Reagents:
DMCC + Amidine/Guanidine

Step 1: Base Catalysis (NaOEt/EtOH)
Formation of acyclic intermediate

 Mix @ RT

Step 2: Intramolecular Cyclization
Elimination of 2nd MeOH

 Reflux 6h

Product:
4-Methoxy-2-substituted-pyrimidine

(or tautomer)

 Acidify & Filter

Click to download full resolution via product page

Figure 2: Cascade cyclization workflow for pyrimidine synthesis.

Methodology
Preparation: In a dry flask, prepare a solution of Sodium Ethoxide (NaOEt) by dissolving

sodium metal (1.2 eq) in anhydrous Ethanol.

Coupling: Add the Amidine hydrochloride (1.0 eq) to the base solution. Stir for 15 minutes to

liberate the free base.

Addition: Add DMCC (1.0 eq) in one portion.
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Reaction: Reflux the mixture for 6–12 hours. The reaction is driven by the entropic

favorability of ring formation.

Quench: Cool the mixture and neutralize with dilute Acetic Acid to pH 7.

Purification: The pyrimidine derivative often precipitates upon neutralization. Filter and

recrystallize from DMF/Water.

Strategic Selection: DMCC (Oxygen) vs. DMDTC
(Sulfur)
While Dimethyl cyanodithioiminocarbonate (DMDTC) is historically prevalent in literature (e.g.,

Cimetidine synthesis), DMCC offers distinct advantages for modern agrochemical

development.

Feature DMCC (Oxygen Analog) DMDTC (Sulfur Analog)

Byproduct Methanol (Low toxicity, volatile)
Methyl Mercaptan (Toxic,

stench)

Reactivity
Higher (OR is a harder leaving

group)

Lower (SR is a better

nucleophile)

Atom Economy
Higher (Lower MW of leaving

group)
Lower

Safety Sensitizer, Irritant Stench, Toxic, Sensitizer

Recommendation: Use DMCC for pilot-plant scale-up where odor control and waste stream

management (methanol recovery) are priorities [1, 3].

Process Safety & Handling
Hazards: DMCC is a potent skin sensitizer and irritant. It can cause severe eye damage.[1]

Engineering Controls: All operations must be performed in a functioning chemical fume hood.

PPE: Nitrile gloves (double gloving recommended), safety goggles, and lab coat.
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Decontamination: Spills should be treated with dilute ammonia solution to convert the

imidate to the less harmful guanidine derivative before disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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